Cas no 341967-72-4 (4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid)

• Product Name: 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid
• CAS No: 341967-72-4
• MF: C₁₈H₁₈ClN₃O₄
• MW: 375.806223392487
• MDL: MFCD01568178
• CID: 3944436
• PubChem ID: 2765767
• Update Time: 2025-08-02

4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-3-nitro-
• 4-[4-(4-CHLOROBENZYL)PIPERAZINO]-3-NITROBENZENECARBOXYLIC ACID
• Oprea1_099752
• SCHEMBL1008117
• 10N-058
• 4-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-nitrobenzoicacid
• AKOS005075736
• 4-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-nitrobenzoic acid
• 341967-72-4
• 4-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-nitrobenzoic acid
• MFCD01568178
• 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid

• MDL： MFCD01568178
• Inchi： 1S/C18H18ClN3O4/c19-15-4-1-13(2-5-15)12-20-7-9-21(10-8-20)16-6-3-14(18(23)24)11-17(16)22(25)26/h1-6,11H,7-10,12H2,(H,23,24)
• InChI Key： KSDVAPCASJRMAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCN(C2C=CC(C(=O)O)=CC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 375.0985838Da
• Monoisotopic Mass: 375.0985838Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.6Ų

Additional information on 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid

Comprehensive Overview of 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid (CAS No. 341967-72-4)

4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid (CAS No. 341967-72-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and nitrobenzene moieties, is often explored for its potential applications in drug development and molecular biology. The presence of a chlorobenzyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitroaromatic compounds like 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid has surged due to their versatility in designing novel therapeutic agents. Researchers are particularly interested in its role as a building block for small molecule inhibitors, which are critical in targeting specific enzymes or receptors. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of tailored molecules for precision medicine.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid in drug discovery?" Studies suggest that its structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in modern pharmacology. Additionally, its nitro group can be reduced to an amine, opening doors to diverse chemical transformations.

Another area of interest is the compound's potential in cancer research. With the rise of targeted therapies, molecules like 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid are being investigated for their ability to interfere with cell signaling pathways. This aligns with the growing trend of personalized medicine, where compounds are designed to address specific genetic mutations.

From a synthetic perspective, the compound's CAS No. 341967-72-4 is often referenced in patent literature and academic journals. Its synthesis typically involves multi-step reactions, including alkylation and nitration, which are well-documented in organic chemistry protocols. Researchers also emphasize the importance of purification techniques to ensure high yields and purity, as impurities can significantly affect downstream applications.

Environmental and green chemistry considerations are also relevant when discussing 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid. The push for sustainable synthesis methods has led to innovations in catalytic processes and solvent-free reactions, reducing the ecological footprint of producing such compounds. This resonates with the broader scientific community's focus on eco-friendly practices.

In summary, 4-4-(4-Chlorobenzyl)piperazino-3-nitrobenzenecarboxylic acid (CAS No. 341967-72-4) is a multifaceted compound with significant potential in pharmaceutical research, drug design, and biochemical studies. Its unique structure and reactivity profile make it a subject of ongoing investigation, particularly in the context of emerging therapies and sustainable chemistry. As the scientific community continues to explore its applications, this compound is likely to remain a key player in advancing molecular science.